3-((4-(Furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)propanoyl chloride

• IUPAC Name: 3-[4-(furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl]sulfanylpropanoyl chloride
• InChI: InChI=1S/C12H8ClF3N2O2S/c13-10(19)3-5-21-11-17-7(8-2-1-4-20-8)6-9(18-11)12(14,15)16/h1-2,4,6H,3,5H2
• InChI Key: DSOBKGBFIFBGBR-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C2=CC(=NC(=N2)SCCC(=O)Cl)C(F)(F)F
• Molecular Formula: C12H8ClF3N2O2S
• Molecular Weight: 336.72 g/mol
• CAS No.: 862704-70-9

Description

3-((4-(Furan-2-yl)-6-(trifluoromethyl)pyrimidin-2-yl)thio)propanoyl chloride is a useful research compound. Its molecular formula is C12H8ClF3N2O2S and its molecular weight is 336.71. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

• Synthesis of Pyrimidine Derivatives

  Arylmethylidene derivatives of furan-2(3H)-ones are crucial for creating various heterocyclic compounds with pyrimidine and pyridazine structures. These compounds have significant potential for biological activity. The introduction of a heterocyclic chromenone fragment can alter reaction routes, leading to compounds with distinct structural properties and potential biological activities (Aniskova, Grinev, & Yegorova, 2017).

• Quantum Chemical Characterization

  The hydrogen bonding sites in pyrimidine compounds with furan moieties have been investigated using quantum chemistry methods. This research aids in understanding the molecular structure and potential reactivity of these compounds (Traoré, Bamba, Ziao, Affi, & Koné, 2017).

Potential Biological Activities

• Plant Growth Regulatory Activity

  Certain pyrimidine derivatives synthesized from furan compounds have demonstrated pronounced plant-growth regulatory activity. This suggests potential applications in agriculture and horticulture (Maruoka, Yamagata, & Yamazaki, 2001).

• Herbicidal Activity

  Some synthesized compounds with furan and pyrimidine moieties have shown definite herbicidal activity. These findings could be significant for developing new herbicides (Yan, Lin, Xue, & Si-jia, 2008).